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molecular formula C10H10ClN3 B8372259 3-Chloro-6,7-dimethyl-quinoxalin-2-ylamine

3-Chloro-6,7-dimethyl-quinoxalin-2-ylamine

Cat. No. B8372259
M. Wt: 207.66 g/mol
InChI Key: LWCPFAGDDPORIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08729082B2

Procedure details

A mixture of 2,3-dichloro-6,7-dimethyl-quinoxaline (30 g) in 300 mL of THF was cooled with dry-ice in a sealed vessel. Ammonia gas was added for 10 min, then the mixture was heated to 100° C. for 20 h. After removal of the solvent in vaccuo the residue was purified by flash chromatography to yield 14 g of the title compound. 1H-NMR (300 MHz, d6-DMSO): δ=7.43 (1H, s), 7.37 (1H, s), 7.00 (2H, s), 2.28 (6H, s) ppm.
Name
2,3-dichloro-6,7-dimethyl-quinoxaline
Quantity
30 g
Type
reactant
Reaction Step One
Name
THF
Quantity
300 mL
Type
solvent
Reaction Step One
Name
dry-ice
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Ammonia
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
title compound

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[C:11](Cl)=[N:10][C:9]2[C:4](=[CH:5][C:6]([CH3:14])=[C:7]([CH3:13])[CH:8]=2)[N:3]=1.C(=O)=O.[NH3:18]>C1COCC1>[Cl:1][C:2]1[C:11]([NH2:18])=[N:10][C:9]2[C:4]([N:3]=1)=[CH:5][C:6]([CH3:14])=[C:7]([CH3:13])[CH:8]=2

Inputs

Step One
Name
2,3-dichloro-6,7-dimethyl-quinoxaline
Quantity
30 g
Type
reactant
Smiles
ClC1=NC2=CC(=C(C=C2N=C1Cl)C)C
Name
THF
Quantity
300 mL
Type
solvent
Smiles
C1CCOC1
Step Two
Name
dry-ice
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(=O)=O
Step Three
Name
Ammonia
Quantity
0 (± 1) mol
Type
reactant
Smiles
N

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
100 °C
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
After removal of the solvent in vaccuo the residue
CUSTOM
Type
CUSTOM
Details
was purified by flash chromatography

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC=1C(=NC2=CC(=C(C=C2N1)C)C)N
Measurements
Type Value Analysis
AMOUNT: MASS 14 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.